Cas no 120410-24-4 (Biapenem)

• Product name: Biapenem
• CAS No: 120410-24-4
• MF: C₁₅H₁₈N₄O₄S
• MW: 350.3928
• MDL: MFCD00864863
• CID: 63494
• PubChem ID: 71339

Biapenem Chemical and Physical Properties

Names and Identifiers

• Biapenem
• 6-[[(4r,5s,6s)-2-carboxy-6-[(1r)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-en-3-yl]thio]-6,7-dihydro-5h-pyrazolo[1,2-a][1,2,4]triazol-4-ium inner salt
• Raltitrexed
• BiapeneM Crude
• Biapenern
• CL 186-815
• CL186815
• L627
• L-627
• LJC10627
• OMegacin
• LJC-10627
• Crude Grade CL 186-815
• BiapeneM USP
• Biapenem [USAN:INN]
• L 627
• C15H18N4O4S
• LJ C10,627
• YR5U3L9ZH1
• CL 186,815
• LJC 10627
• CL 186815
• 6-(((4R,5S,6S)-2-Carboxy-6-((1R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo(3.2.0)hept-2-en-3-yl)thio)-6,7-dihydro-5H-pyrazolo(1,2-a)-s-triazol-4-ium hydroxide, inner salt
• Omegacin (TN)
• 6-[[(4R,5S,6S)-2-Carboxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-en-3-yl]thio]-6,7
• MFCD00864863
• UNII-YR5U3L9ZH1
• LJC10,627
• GTPL12022
• (6S)-2-(6,7-dihydro-5H-pyrazolo[1,2-a][1,2,4]triazol-4-ium-6-ylsulfanyl)-6-[(1R)-1-hydroxyethyl]-1beta-methyl-2,3-didehydro-1-carbapenam-3-carboxylate
• biapenem;(4R,5S,6S)-3-(6,7-dihydro-5H-pyrazolo[1,2-a][1,2,4]triazol-4-ium-6-ylthio)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• CLI 86815
• s1370
• Q-101421
• EX-A4945
• (4R,5S,6S)-3-(6,7-dihydro-5H-pyrazolo[1,2-a][1,2,4]triazol-4-ium-6-ylthio)-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• BIAPENEM [MART.]
• CCG-268031
• BIAPENEM [INN]
• DTXCID3026435
• BIAPENEM [USAN]
• 5H-PYRAZOLO(1,2-A)(1,2,4)TRIAZOL-4-IUM, 6-((2-CARBOXY-6-(1-HYDROXYETHYL)-4-METHYL-7-OXO-1-AZABICYCLO(3.2.0)HEPT-2-EN-3-YL)THIO)-6,7-DIHYDRO-, HYDROXIDE, INNER SALT, (4R-(4.ALPHA.,5.BETA.,6.BETA.(R*)))-
• Biapenem, >=98% (HPLC)
• CHEMBL285347
• AS-14655
• SCHEMBL49242
• CL-186815
• BIAPENEM [JAN]
• DB13028
• (4R,5S,6S)-3-(6,7-dihydro-5H-pyrazolo[1,2-a][1,2,4]triazol-4-ium-6-ylthio)-6-(1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• Tox21_112180
• D01057
• (4R,5S,6S)-3-(6,7-dihydro-5H-pyrazolo[1,2-a][1,2,4]triazol-4-ium-6-ylthio)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• 120410-24-4
• (4R,5S,6S)-3-(6,7-dihydro-5H-pyrazolo[1,2-a][1,2,4]triazol-4-ium-6-ylsulfanyl)-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• Q4902548
• BIAPENEM [MI]
• LJ-C10627
• AKOS025149478
• RPX2003
• HY-13573
• 6-[[(4R,5S,6S)-2-Carboxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-en-3-yl]thio]-6,7-dihydro-5H-pyrazolo[1,2-a]-S-triazol-4-ium hydroxide, inner salt
• (4R,5S,6S)-3-((6,7-dihydro-5H-pyrazolo[1,2-a][1,2,4]triazol-4-ium-6-yl)thio)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• CS-2071
• DTXSID5046435
• NCGC00164551-02
• NCGC00164551-05
• Biapenem (JAN/USAN/INN)
• CAS-120410-24-4
• CHEBI:3089
• NCGC00164551-01
• 6-(((4R,5S,6S)-2-CARBOXY-6-((1R)-1-HYDROXYETHYL)-4-METHYL-7-OXO-1-AZABICYCLO(3.2.0)HEPT-2-EN-3-YL)THIO)-6,7-DIHYDRO-5H-PYRAZOLO(1,2-A)(1,2,4)TRIAZOL-4-IUM INNER SALT
• NS00011610
• BIAPENEM [WHO-DD]
• A804499
• (4R,5S,6S)-3-((6,7-dihydro-5H-pyrazolo[1,2-a][1,2,4]triazol-4-ium-6-yl)thio)-6-(1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate

• MDL： MFCD00864863
• Inchi： 1S/C15H18N4O4S/c1-7-11-10(8(2)20)14(21)19(11)12(15(22)23)13(7)24-9-3-17-5-16-6-18(17)4-9/h5-11,20H,3-4H2,1-2H3/t7-,8-,10-,11-/m1/s1
• InChI Key： MRMBZHPJVKCOMA-YJFSRANCSA-N
• SMILES： S(C1([H])C([H])([H])N2C([H])=NC([H])=[N+]2C1([H])[H])C1=C(C(=O)[O-])N2C([C@]([H])([C@@]([H])(C([H])([H])[H])O[H])[C@@]2([H])[C@@]1([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 350.10500
• Monoisotopic Mass: 350.104876
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128
• XLogP3: 1.4

Experimental Properties

• Color/Form: White to yellowish powder
• Density: No data available
• Melting Point: 235-242°C
• Flash Point: No data available
• Solubility: H2O: ≥5mg/mL (warmed)
• PSA: 127.67000
• LogP: -1.95710
• Specific Rotation: -32.9° (c=5)
• Merck: 1197

Biapenem Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：0-10°C